Cas no 1270519-68-0 (1-(2-Chloro-pyridin-4-yl)-propylamine)
1270519-68-0 structure
Product Name:1-(2-Chloro-pyridin-4-yl)-propylamine
CAS No:1270519-68-0
MF:C8H11ClN2
MW:170.639340639114
CID:5582712
PubChem ID:53407047
Update Time:2023-08-11
1-(2-Chloro-pyridin-4-yl)-propylamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Chloro-pyridin-4-yl)-propylamine
- 4-Pyridinemethanamine, 2-chloro-α-ethyl-
- 1270519-68-0
- 1213035-71-2
- 1-(2-chloropyridin-4-yl)propan-1-amine
- (R)-1-(2-Chloro-pyridin-4-yl)-propylamine
- SB31803
- AKOS006368565
- SB32593
- (S)-1-(2-CHLORO-PYRIDIN-4-YL)-PROPYLAMINE
- 1212959-02-8
- SB31800
-
- Inchi: 1S/C8H11ClN2/c1-2-7(10)6-3-4-11-8(9)5-6/h3-5,7H,2,10H2,1H3
- InChI Key: NAEAXIYCMLCDSF-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CN=1)C(CC)N
Computed Properties
- Exact Mass: 170.0610761g/mol
- Monoisotopic Mass: 170.0610761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.150±0.06 g/cm3(Predicted)
- Boiling Point: 269.9±25.0 °C(Predicted)
- pka: 7.74±0.29(Predicted)
1-(2-Chloro-pyridin-4-yl)-propylamine Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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